1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-2-(3,5-dimethylisoxazol-4-yl)ethanone

• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol
• IUPAC Name: 1-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-2-(3,5-dimethyl-1,2-oxazol-4-yl)ethanone
• InChI: InChI=1S/C18H22N2O4/c1-11-15(12(2)24-19-11)9-18(21)20-6-5-13-7-16(22-3)17(23-4)8-14(13)10-20/h7-8H,5-6,9-10H2,1-4H3
• InChI Key: WKPDFDWFOUZQID-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CC(=O)N2CCC3=CC(=C(C=C3C2)OC)OC

Description

1-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-2-(3,5-dimethylisoxazol-4-yl)ethanone is a synthetic organic compound characterized by a 6,7-dimethoxy-3,4-dihydroisoquinoline core linked to a 3,5-dimethylisoxazole moiety via an ethanone bridge. Its molecular formula is C₂₄H₂₇N₃O₃, with a molecular weight of 405.49 g/mol (CAS No. 1169963-05-6) . The 6,7-dimethoxy substitution on the isoquinoline ring is a common pharmacophore in medicinal chemistry, often associated with bioactivity in central nervous system (CNS) and multidrug resistance (MDR) modulation .

Biological Activity

1-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-2-(3,5-dimethylisoxazol-4-yl)ethanone is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compound's molecular formula is $C_{14}H_{17}N_{3}O_{3}$, and it has a molecular weight of 247.29 g/mol. The structure features a dihydroisoquinoline moiety with methoxy substitutions and an isoxazole ring, which are known for their diverse biological activities.

Pharmacological Effects

• Orexin Receptor Antagonism : Research indicates that this compound exhibits orexin receptor antagonism, which is significant in regulating sleep and energy homeostasis. Orexin receptors are linked to the modulation of wakefulness and appetite, making this compound a candidate for addressing sleep disorders and metabolic diseases .
• Neuroprotective Effects : Studies have suggested that derivatives of isoquinoline compounds possess neuroprotective properties. This activity may be attributed to their ability to modulate neurotransmitter systems and reduce oxidative stress in neuronal cells .
• Antioxidant Activity : The presence of methoxy groups in the structure enhances the antioxidant capacity of the compound, potentially contributing to its protective effects against cellular damage caused by free radicals .

The biological activity of 1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-2-(3,5-dimethylisoxazol-4-yl)ethanone is believed to involve several mechanisms:

• Receptor Binding : The compound selectively binds to orexin receptors, particularly the orexin 2 receptor subtype, influencing downstream signaling pathways related to various physiological responses.
• Modulation of Neurotransmitter Release : It may affect the release of neurotransmitters such as dopamine and serotonin, which play critical roles in mood regulation and cognitive functions .

Case Studies

Several studies have explored the effects of similar compounds on biological systems:

• Study on Orexin Receptor Antagonists : A 2020 study investigated various orexin receptor antagonists for their efficacy in treating insomnia. Compounds structurally similar to 1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-2-(3,5-dimethylisoxazol-4-yl)ethanone showed promise in reducing sleep onset latency and increasing total sleep time in animal models.
• Neuroprotective Effects in Animal Models : Another research project focused on the neuroprotective effects of isoquinoline derivatives in models of neurodegenerative diseases. The findings indicated that these compounds could significantly reduce neuronal apoptosis and improve cognitive function scores in treated subjects compared to controls .

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Biological Activity
(S)-1-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3,3-dimethyl-2-(thiazol-2-ylmethylamino)butan-1-one	Thiazole substitution	Potential orexin receptor antagonist
(S)-1-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3,3-dimethyl-2-(thiophen-3-ylmethylamino)butan-1-one	Thiophene substitution	Similar biological profile
9-(4,6-Dimethylpyrimidin-2-yl)-2,9-dihydroxyisoquinoline	Isoquinoline derivative with different substitutions	Investigated for similar receptor interactions

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that compounds similar to 1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-2-(3,5-dimethylisoxazol-4-yl)ethanone exhibit promising anticancer properties. For instance, derivatives have been synthesized that demonstrate cytotoxic effects against various cancer cell lines. The mechanism of action is believed to involve the induction of apoptosis and inhibition of cell proliferation through the modulation of specific signaling pathways .

Neuroprotective Effects

Research has also highlighted the neuroprotective potential of isoquinoline derivatives. These compounds may protect neuronal cells from oxidative stress and apoptosis, making them candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism involves the inhibition of neuroinflammatory responses and enhancement of neurotrophic factors .

Antimicrobial Activity

Another area of application is in antimicrobial research. Compounds with similar structures have shown effectiveness against a range of bacterial strains and fungi. This activity may be attributed to their ability to disrupt microbial cell membranes or inhibit essential enzymatic processes within microbial cells .

Synthetic Applications

The synthesis of 1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-2-(3,5-dimethylisoxazol-4-yl)ethanone can be achieved through various organic reactions including:

• Condensation Reactions : The compound can be synthesized via condensation between appropriate isoquinoline derivatives and isoxazole precursors.
• Functionalization : Further functionalization can enhance its biological activity or modify its solubility properties for better pharmacokinetics.

Case Studies

Study	Findings
Anticancer Activity	Derivatives demonstrated significant cytotoxicity against breast cancer cell lines with IC50 values in the low micromolar range .
Neuroprotection	Compounds exhibited protective effects in models of oxidative stress-induced neuronal injury .
Antimicrobial Efficacy	Showed broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparisons

Compound Name	Substituent at 2-Position	Molecular Weight (g/mol)	Key Features
Target Compound (CAS 1169963-05-6)	2-(3,5-Dimethylisoxazol-4-yl)ethanone	405.49	Isoxazole enhances metabolic stability; moderate lipophilicity.
(±)-1-(1-Allyl-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)ethanone (6e)	Acetyl group	289.34	Smaller substituent; higher solubility but reduced steric hindrance.
(±)-(1-Allyl-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(phenyl)methanone (6f)	Benzoyl group	377.45	Aromatic π-stacking potential; increased lipophilicity.
(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(phenyl)methanone (S6)	Benzoyl group	337.40	Simpler structure; used as a precursor in MDR1 inhibitor synthesis .
GF120918	Acridine-carboxamide	~600 (est.)	Multidrug resistance inhibitor; extended conjugation enhances binding.

Key Observations :

• Substituent Size and Bioactivity: The target compound’s 3,5-dimethylisoxazole-ethanone substituent balances steric bulk and polarity, contrasting with the smaller acetyl group in 6e (48% yield) and the bulkier benzoyl group in 6f (37% yield) .
• Electronic Effects : The isoxazole’s electron-withdrawing nature may reduce nucleophilic susceptibility compared to electron-rich phenyl groups in S6 .
• Synthetic Accessibility: The target compound’s synthesis likely follows routes similar to 6e and 6f, involving coupling of α-halogenated ketones with dihydroisoquinoline precursors .

Pharmacological and Functional Comparisons

• Multidrug Resistance (MDR) Modulation: Derivatives like GF120918 () and XR9576 incorporate larger aromatic systems (e.g., acridine, quinoline) for P-glycoprotein inhibition, whereas the target compound’s isoxazole may favor alternative targets due to its compact size .
• Metabolic Stability : The 3,5-dimethylisoxazole group in the target compound likely improves metabolic stability over allyl or phenyl groups, which are prone to oxidative metabolism .
• Solubility : Compared to 6e (acetyl group), the target compound’s isoxazole may reduce aqueous solubility, necessitating formulation adjustments for in vivo applications .